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Compound of Interest

Compound Name: Tannagine

cat. No.: B1644076

Tannagine: A Technical Overview

For Immediate Release

[City, State] — This technical guide provides a comprehensive overview of the natural product
Tannagine, summarizing its core molecular data for researchers, scientists, and drug
development professionals. At present, detailed experimental protocols and established
signaling pathways associated with Tannagine are not extensively documented in publicly
available scientific literature.

Core Molecular Data

Tannagine is a natural product identified by the CAS Number 123750-34-5.[1][2] Its
fundamental molecular characteristics are summarized in the table below.

Property Value Source
Molecular Formula C21H27NO5 [1][2]
Molecular Weight 373.44 g/mol [1][2]
CAS Number 123750-34-5 [1112]

Biological Activity and Therapeutic Potential

While Tannagine is identified as a natural product, specific details regarding its biological
activity, mechanism of action, and potential therapeutic applications are limited in current
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scientific literature. Broader research into the class of compounds to which Tannagine may
belong, such as tannins, indicates a wide range of biological activities including antioxidant,
anti-inflammatory, and antimicrobial properties. However, these general activities cannot be
directly attributed to Tannagine without specific experimental evidence.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Tannagine are not readily available in published research. General methodologies for the
study of natural products of this nature would typically involve:

« |solation and Purification: Chromatographic techniques such as column chromatography and
High-Performance Liquid Chromatography (HPLC) are standard for isolating and purifying
specific compounds from natural sources.

o Structural Elucidation: Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy
and Mass Spectrometry (MS) would be employed to confirm the chemical structure.

¢ In Vitro Biological Assays: A variety of cell-based assays would be necessary to determine
the cytotoxic, anti-inflammatory, or other biological effects of Tannagine.

¢ In Vivo Studies: Should in vitro studies show promise, animal models would be utilized to
evaluate the efficacy and safety of the compound.

An illustrative workflow for the general investigation of a novel natural product is provided
below.
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A generalized workflow for natural product drug discovery.

Signaling Pathways

Due to the lack of specific research on Tannagine, there are no established signaling pathways
that are known to be modulated by this compound. For a hypothetical compound with anti-
inflammatory properties, a potential mechanism could involve the inhibition of the NF-kB
signaling pathway, a key regulator of inflammation. A simplified diagram of this hypothetical
interaction is presented below for illustrative purposes only and does not represent verified

data for Tannagine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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